1-(5-(Chloromethyl)-2-ethylphenyl)propan-1-one
Description
1-(5-(Chloromethyl)-2-ethylphenyl)propan-1-one (CAS: 1804134-45-9) is a substituted aromatic ketone featuring a benzene ring with a chloromethyl (-CH2Cl) group at position 5 and an ethyl (-C2H5) group at position 2. The propan-1-one moiety (-COCH2CH3) is attached to position 1 of the aromatic ring. This compound is structurally related to intermediates used in pharmaceutical and agrochemical synthesis, where the chloromethyl group may serve as a reactive site for further functionalization .
Key structural attributes include:
- Chloromethyl group: Enhances electrophilic reactivity, enabling nucleophilic substitution reactions.
- Ethyl group: Provides steric bulk and influences electronic properties via electron-donating effects.
- Propan-1-one backbone: Contributes to polarity and hydrogen-bonding capacity, affecting solubility and crystallinity.
Properties
Molecular Formula |
C12H15ClO |
|---|---|
Molecular Weight |
210.70 g/mol |
IUPAC Name |
1-[5-(chloromethyl)-2-ethylphenyl]propan-1-one |
InChI |
InChI=1S/C12H15ClO/c1-3-10-6-5-9(8-13)7-11(10)12(14)4-2/h5-7H,3-4,8H2,1-2H3 |
InChI Key |
GEDSTHVKNJXGLC-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C=C(C=C1)CCl)C(=O)CC |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Variations on the Aromatic Ring
The substituent type and position on the aromatic ring significantly alter physicochemical and biological properties.
Analysis :
- Electron-withdrawing groups (e.g., -NO2): Increase melting points (e.g., 152°C for 4e ) due to enhanced dipole interactions.
- Chloromethyl vs. methylsulfanyl: Chlorine’s electronegativity makes the former more reactive in substitution reactions, while sulfur’s polarizability in the latter may improve solubility in non-polar solvents .
Heterocyclic vs. Homocyclic Systems
The presence of heterocyclic rings in analogs introduces distinct electronic and steric effects.
Analysis :
- Heterocyclic systems (e.g., oxadiazole, pyrazoline) : Often enhance bioactivity. For example, oxadiazole-containing compounds exhibit anti-inflammatory properties , while pyrazoline derivatives are explored for anticancer activity .
- Thiophene-based analogs : The sulfur atom in thiophene rings can stabilize radical intermediates, making them useful in photochemical reactions .
Physicochemical Properties
Comparative data on NMR and MS profiles highlight structural differences:
Analysis :
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